Cas no 2580225-77-8 (5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpyrazine-2-carboxylic acid)

• Product Name: 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpyrazine-2-carboxylic acid
• CAS No: 2580225-77-8
• MF: C₂₁H₁₇N₃O₄
• MW: 375.377384901047
• CID: 5661897
• PubChem ID: 165886154
• Update Time: 2025-07-10

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580225-77-8
• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpyrazine-2-carboxylic acid
• EN300-27726403
• 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpyrazine-2-carboxylic acid

• Inchi： 1S/C21H17N3O4/c1-12-19(20(25)26)22-10-18(23-12)24-21(27)28-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-10,17H,11H2,1H3,(H,25,26)(H,23,24,27)
• InChI Key： HBYGYOSBFZXJJP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NC(C(=O)O)=C(C)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 375.12190603g/mol
• Monoisotopic Mass: 375.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 101Ų

Additional information on 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpyrazine-2-carboxylic acid

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpyrazine-2-carboxylic acid: A Comprehensive Overview

The compound 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpyrazine-2-carboxylic acid, identified by the CAS number 2580225-77-8, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound belongs to the class of pyrazine derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this compound features a pyrazine ring system substituted with a fluorenylmethoxycarbonyl (Fmoc) group at the 5-position and a methyl group at the 3-position, along with a carboxylic acid moiety at the 2-position. These functional groups contribute to its versatility and reactivity in various chemical reactions.

The synthesis of this compound involves a series of carefully designed multi-step reactions, including Friedel-Crafts acylation, nucleophilic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in stabilizing the amine functionality during synthetic procedures. This feature makes the compound particularly valuable in peptide synthesis and other applications requiring precise control over reactive sites.

Recent studies have highlighted the potential of this compound as a building block in drug discovery. Its pyrazine core is known to exhibit diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. The presence of the Fmoc group allows for selective modification of the molecule, enabling researchers to explore its pharmacokinetic properties and bioavailability. Additionally, computational studies have demonstrated that this compound has favorable drug-like properties, such as good solubility and permeability, which are essential for its potential use as an orally active drug.

In terms of applications beyond pharmaceuticals, this compound has shown promise in materials science. Its rigid structure and conjugated system make it an attractive candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electronic properties. The methyl group substitution at the 3-position contributes to improved thermal stability, while the carboxylic acid moiety facilitates compatibility with various polymer matrices.

The environmental impact of this compound has also been a topic of recent investigation. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard testing conditions. Furthermore, its degradation products are non-hazardous, making it suitable for use in eco-friendly chemical processes. These findings align with growing industry trends towards sustainable chemistry practices.

In conclusion, 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpyrazine-2-carboxylic acid is a versatile compound with multifaceted applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.